Cas no 24197-85-1 (Benzenecarbothioicacid, 3,5-dinitro-, S-phenyl ester)

• Product Name: Benzenecarbothioicacid, 3,5-dinitro-, S-phenyl ester
• CAS No: 24197-85-1
• MF: C₁₃H₈N₂O₅S
• MW: 304.278021812439
• CID: 290275
• PubChem ID: 344257
• Update Time: 2025-04-19

Benzenecarbothioicacid, 3,5-dinitro-, S-phenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzenecarbothioicacid, 3,5-dinitro-, S-phenyl ester
• S-phenyl 3,5-dinitrobenzenecarbothioate
• 3,5-Dinitro-thiobenzoesaeure-S-phenylester
• 3,5-dinitro-thiobenzoic acid S-phenyl ester
• 3,5-Dinitrothiolbenzoesaeurephenylester
• AC1L8052
• NSC401068
• 24197-85-1
• NSC-401068
• DTXSID40322359

• Inchi： 1S/C13H8N2O5S/c16-13(21-12-4-2-1-3-5-12)9-6-10(14(17)18)8-11(7-9)15(19)20/h1-8H
• InChI Key： IFHMYOJKPRHZCR-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)C(C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 304.01544
• Monoisotopic Mass: 304.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 134Ų

Experimental Properties

• Density: 1.51
• Boiling Point: 452.9°Cat760mmHg
• Flash Point: 227.7°C
• Refractive Index: 1.683
• PSA: 103.35
• LogP: 4.48190